Cas no 1352518-12-7 (5-Bromo-4-diethylamino-pyridine-3-sulfonic acid)

• Product Name: 5-Bromo-4-diethylamino-pyridine-3-sulfonic acid
• CAS No: 1352518-12-7
• MF: C₉H₁₃BrN₂O₃S
• MW: 309.180120229721
• CID: 5198613
• Update Time: 2026-03-06

5-Bromo-4-diethylamino-pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-diethylamino-pyridine-3-sulfonic acid

• Inchi： 1S/C9H13BrN2O3S/c1-3-12(4-2)9-7(10)5-11-6-8(9)16(13,14)15/h5-6H,3-4H2,1-2H3,(H,13,14,15)
• InChI Key： UQDLRNKGPRSFOR-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(N(CC)CC)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 307.983
• Monoisotopic Mass: 307.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2